2-(3,4-dimethoxyphenyl)-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(3,4-Dimethoxyphenyl)-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}acetamide (C14H18N2O3S) is a synthetic compound with a wide range of applications in scientific research. It has been studied extensively in the laboratory and is known to have a variety of biochemical and physiological effects. The compound has been used in a variety of experiments, ranging from drug discovery to environmental research.
Scientific Research Applications
2-(3,4-Dimethoxyphenyl)-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}acetamide has been used in a variety of scientific research applications. It has been used in drug discovery studies to identify novel compounds with potential therapeutic effects. The compound has also been used in environmental research to study the effects of pollutants on aquatic organisms. In addition, the compound has been used in studies of molecular biology and biochemistry, as well as in studies of cell signaling and regulation.
Mechanism of Action
Target of Action
The primary target of the compound 2-(3,4-dimethoxyphenyl)-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}acetamide is tyrosinase , an enzyme that plays a crucial role in the melanogenesis process .
Mode of Action
The compound interacts with tyrosinase in a competitive manner, inhibiting its activity . It binds to the active site of the enzyme, preventing the natural substrate from interacting with the enzyme . This results in a decrease in the enzyme’s activity and subsequently, a reduction in melanin production .
Biochemical Pathways
The compound affects the melanogenesis pathway, specifically the conversion of L-tyrosine to L-3,4-dihydroxyphenylalanine (L-DOPA) and the oxidation of L-DOPA to DOPA-quinone . These reactions are crucial in the early stages of melanogenesis . By inhibiting tyrosinase, the compound disrupts these reactions, leading to a decrease in melanin production .
Result of Action
The inhibition of tyrosinase by the compound leads to a reduction in melanin production . This results in a decrease in melanin content and intracellular tyrosinase in cells, as observed in α-MSH and IBMX-induced B16F10 melanoma cells .
Advantages and Limitations for Lab Experiments
2-(3,4-Dimethoxyphenyl)-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}acetamide has a number of advantages for laboratory experiments. The compound is relatively easy to synthesize and is commercially available, which makes it an ideal choice for research. In addition, the compound has a wide range of applications and can be used in a variety of experiments. However, the compound is relatively expensive, which may limit its use in some experiments.
Future Directions
There are a number of potential future directions for research using 2-(3,4-Dimethoxyphenyl)-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}acetamide. One potential direction is to further investigate the biochemical and physiological effects of the compound. In addition, further research could be done to investigate the mechanism of action of the compound and to identify potential therapeutic targets. Finally, further research could be done to investigate the potential applications of the compound in drug discovery and environmental studies.
Synthesis Methods
2-(3,4-Dimethoxyphenyl)-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}acetamide can be synthesized from commercially available compounds such as 3,4-dimethoxyphenylacetic acid, thiophen-2-ylcyclopentanemethanol, and acetic anhydride. The reaction involves the condensation of the three compounds in an aqueous solution at a temperature of 80-85°C. The reaction is catalyzed by an acid such as sulfuric acid or hydrochloric acid. The product is then purified by column chromatography and recrystallized from ethanol.
properties
IUPAC Name |
2-(3,4-dimethoxyphenyl)-N-[(1-thiophen-2-ylcyclopentyl)methyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H25NO3S/c1-23-16-8-7-15(12-17(16)24-2)13-19(22)21-14-20(9-3-4-10-20)18-6-5-11-25-18/h5-8,11-12H,3-4,9-10,13-14H2,1-2H3,(H,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KEQLBNUYVCUQPA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)CC(=O)NCC2(CCCC2)C3=CC=CS3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H25NO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
359.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(3,4-dimethoxyphenyl)-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.